molecular formula C11H7N3O2 B8678076 2-(1H-pyrazol-4-yl)isoindoline-1,3-dione

2-(1H-pyrazol-4-yl)isoindoline-1,3-dione

Cat. No. B8678076
M. Wt: 213.19 g/mol
InChI Key: COPZBALIEUDFJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1H-pyrazol-4-yl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-pyrazol-4-yl)isoindoline-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-pyrazol-4-yl)isoindoline-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(1H-pyrazol-4-yl)isoindoline-1,3-dione

Molecular Formula

C11H7N3O2

Molecular Weight

213.19 g/mol

IUPAC Name

2-(1H-pyrazol-4-yl)isoindole-1,3-dione

InChI

InChI=1S/C11H7N3O2/c15-10-8-3-1-2-4-9(8)11(16)14(10)7-5-12-13-6-7/h1-6H,(H,12,13)

InChI Key

COPZBALIEUDFJS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CNN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-tosyl-1H-pyrazol-4-amine (example 9-1b) (3 g, 12.7 mmol) and isobenzofuran-1,3-dione (1.9 g, 13 mmol) were stirred in DMF/Acetonitrile (1/1) (20 mL) at 100° C. for 1 hour. The mixture was cooled and diluted with H2O. The precipitate was collected by filtration, washed with additional water followed by ethyl acetate and hexanes. The solid product was dried under high vacuum to afford 2-(1H-pyrazol-4-yl)isoindoline-1,3-dione (2.5 g, 92%) as a yellow solid. MS M+H calculated 214.1; found 214.1. 1H NMR (CDCl3, 400 MHz) δ 7.93-8.10 (m, 6H), 13.03 (bs, 1H).
Name
1-tosyl-1H-pyrazol-4-amine
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
DMF Acetonitrile
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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